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Compound of Interest

Compound Name: Dichloroacetic anhydride

Cat. No.: B1195690 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical

properties of dichloroacetic anhydride. The information is presented to support laboratory

research, chemical synthesis, and drug development activities where this reagent is utilized.

Core Physical Properties
Dichloroacetic anhydride is a dense, colorless liquid after melting that is notable for its

reactivity, particularly with water and alcohols. A summary of its key physical properties is

provided in the table below for easy reference and comparison.
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Physical Property Value Units Notes

Molecular Formula C₄H₂Cl₄O₃

Molecular Weight 239.87 g/mol [1][2]

Appearance
Colorless liquid after

melting
[1][3]

Density 1.570 - 1.574 g/mL at 25 °C[1][3]

Melting Point ~29 - 30 °C [1][3]

Boiling Point 214 - 216 °C at 760 mmHg[1][3]

Refractive Index 1.4825 - 1.4845 at 20 °C

Flash Point >112 °C [3]

Solubility
Decomposes in water

and alcohol
[3]

Experimental Protocols for Property Determination
Accurate determination of physical properties is critical for the safe handling, application, and

quality control of chemical reagents. Below are detailed methodologies for measuring the key

physical properties of dichloroacetic anhydride.

Melting Point Determination
The melting point of a substance is the temperature at which it changes state from solid to

liquid. For a pure crystalline solid, this transition occurs over a narrow temperature range.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Thermometer (calibrated)
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Spatula

Mortar and pestle (if the sample is not a fine powder)

Procedure:

Sample Preparation: Ensure the dichloroacetic anhydride sample is solidified and finely

powdered. If necessary, grind the solid gently in a mortar and pestle.

Capillary Tube Loading: Pack the dry, powdered sample into the open end of a capillary tube

to a height of 2-3 mm. This can be achieved by tapping the sealed end of the tube on a hard

surface to compact the sample.

Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point

apparatus.

Heating:

For an unknown sample, a rapid heating rate (10-15 °C/min) can be used to determine an

approximate melting range.

For a more accurate measurement, repeat the process with a fresh sample, heating

rapidly to about 15-20 °C below the approximate melting point. Then, decrease the

heating rate to 1-2 °C/min.

Observation and Recording: Observe the sample through the magnifying lens. Record the

temperature at which the first drop of liquid appears (the beginning of the melting range) and

the temperature at which the last solid crystal melts (the end of the melting range).

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

Apparatus:

Thiele tube or a small beaker with heating oil (e.g., mineral oil)
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Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Thermometer (calibrated)

Bunsen burner or heating mantle

Clamp and stand

Procedure:

Sample Preparation: Place a small amount (a few milliliters) of liquid dichloroacetic
anhydride into the small test tube.

Capillary Inversion: Place the capillary tube, sealed end up, into the test tube containing the

sample.

Apparatus Assembly: Attach the test tube to the thermometer using a rubber band or wire.

The bottom of the test tube should be level with the thermometer bulb.

Heating: Immerse the assembly in the Thiele tube or oil bath, ensuring the sample is below

the oil level. Heat the apparatus gently.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. Continue heating until a steady and rapid stream of bubbles is observed.

Recording: Turn off the heat and allow the apparatus to cool slowly. The boiling point is the

temperature at which the bubbling stops and the liquid just begins to enter the capillary tube.

Density Determination
Density is the mass of a substance per unit volume. For a liquid, it can be determined by

measuring the mass of a known volume.

Apparatus:

Pycnometer (specific gravity bottle) or a graduated cylinder and an analytical balance
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Analytical balance (calibrated)

Thermometer

Pipette

Procedure using a Pycnometer (for high accuracy):

Mass of Empty Pycnometer: Clean and dry the pycnometer and weigh it accurately on the

analytical balance.

Mass of Pycnometer with Water: Fill the pycnometer with distilled water of a known

temperature and weigh it again. This allows for the calibration of the pycnometer's volume.

Mass of Pycnometer with Sample: Empty, clean, and dry the pycnometer. Fill it with

dichloroacetic anhydride at the same temperature as the water and weigh it.

Calculation:

Mass of water = (Mass of pycnometer + water) - (Mass of empty pycnometer)

Volume of pycnometer = Mass of water / Density of water at the measured temperature

Mass of sample = (Mass of pycnometer + sample) - (Mass of empty pycnometer)

Density of sample = Mass of sample / Volume of pycnometer

Experimental Workflow Visualization
The following diagram illustrates a typical workflow for the physical and chemical

characterization of a compound like dichloroacetic anhydride.
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Caption: Workflow for Chemical Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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